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Compound of Interest

Compound Name:
[(3-bromo-4-fluorophenyl)methyl]

(methyl)amine

CAS No.: 216873-74-4

Cat. No.: B2691693

Get Quote

Executive Summary
(3-Bromo-4-fluorophenyl)methylamine (also known as 3-Bromo-4-fluorobenzylamine) is a

critical intermediate in the synthesis of kinase inhibitors and GPCR ligands. Its structural

integrity—specifically the retention of the bromine-fluorine substitution pattern—is vital for

downstream structure-activity relationship (SAR) studies.

This guide details a validated protocol for the physicochemical characterization of this

compound. Unlike simple benzylamines, the halogenated motif requires specific

chromatographic conditions to prevent dehalogenation or peak tailing. This note covers

structural elucidation (NMR, MS), purity assessment (HPLC-UV), and safety handling.

Material Safety & Handling (Critical)
CAS Number (HCl Salt): 202865-68-7 CAS Number (Free Base): 77771-03-0 (approximate,

verify with specific vendor) Molecular Formula: C
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H

BrFN (Free Base, MW 204.04), C

H

BrClFN (HCl Salt, MW 240.50)

Hazard Profile:

H314: Causes severe skin burns and eye damage (Free base).

H319/H315: Causes serious eye irritation/skin irritation (HCl salt).

Storage: Hygroscopic. Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Structural Elucidation Protocols
Mass Spectrometry (LC-MS)
The presence of bromine provides a distinct isotopic signature that serves as a primary identity

test.

Method: Electrospray Ionization (ESI) in Positive Mode.

Expected Pattern:

Base Peak: [M+H]

at m/z 204.0 and 206.0.

Isotope Ratio: The

Br and

Br isotopes exist in a near 1:1 ratio. A doublet peak separated by 2 mass units with
approximately equal intensity is diagnostic.

Fragmentation: In-source fragmentation often yields the benzyl cation ([M-NH

]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2691693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) at m/z 187/189.

Nuclear Magnetic Resonance (NMR)
Due to the fluorine atom,

F NMR is a powerful orthogonal tool for identity confirmation.

Sample Preparation: Dissolve 10 mg of the HCl salt in 0.6 mL DMSO-

or D

O. For free base, use CDCl

.

Predicted

NMR Data (DMSO-

, 400 MHz)
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Position
Shift (

, ppm)
Multiplicity Integration Assignment

NH 8.40 - 8.60 Broad Singlet 3H

Ammonium

protons (Salt

only)

H-2 7.85
Doublet of

Doublets
1H

Ortho to CH

, Meta to Br (

coupling)

H-6 7.45 Multiplet 1H Ortho to CH

H-5 7.35 Triplet/Multiplet 1H

Ortho to F (

coupling

dominant)

CH 4.05 Singlet (or q) 2H
Benzylic

Methylene

Note: The fluorine atom at position 4 causes splitting in both

H and

C spectra. Expect

coupling of ~8-10 Hz in the proton spectrum.

NMR
Shift:

-105 to -115 ppm (relative to CFCl

).

Appearance: Multiplet (due to coupling with H-5 and H-3/H-6).
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Purity Analysis: HPLC Method Development
Analyzing benzylamines requires mitigating the interaction between the basic amine and

residual silanols on the column, which causes peak tailing.

Method Parameters (Reverse Phase)
This method uses an acidic mobile phase to fully protonate the amine, improving peak shape.

Parameter Condition

Column
C18 End-capped (e.g., Agilent Zorbax Eclipse

Plus), 4.6 x 150 mm, 3.5 or 5 µm

Mobile Phase A Water + 0.1% Trifluoroacetic Acid (TFA)

Mobile Phase B Acetonitrile (MeCN) + 0.05% TFA

Flow Rate 1.0 mL/min

Gradient

0-2 min: 5% B (Isocratic hold)2-15 min: 5%

95% B15-20 min: 95% B (Wash)20-25 min: 5%

B (Re-equilibration)

Detection
UV @ 210 nm (Amine absorption) and 254 nm

(Aromatic)

Temperature 30°C

Injection Vol 5-10 µL

System Suitability Criteria
Tailing Factor (T):

1.5 (Critical for amines).

Resolution (Rs): > 2.0 between the main peak and any synthesis impurities (e.g., des-bromo

analogs).

Retention Time: Expect elution between 8–12 minutes depending on dead volume.
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Visualizations
Characterization Workflow
This diagram outlines the logical flow from crude isolation to final certificate of analysis (CoA)

generation.

Crude (3-Bromo-4-fluorophenyl)methylamine

Salt Formation (HCl/TFA)
Stabilization

Identity Confirmation
(Qualitative)

Purity Assessment
(Quantitative)

Pass Specifications? NMR (1H, 19F) LC-MS (Isotope Pattern)HPLC-UV (Method 4.1)Residual Solvents (GC)

Release for Synthesis
(CoA Generation)

Yes

Recrystallize / Reprocess

No

Click to download full resolution via product page

Caption: Workflow for the analytical release of halogenated benzylamine intermediates.

HPLC Method Selection Logic
A decision tree for selecting the correct pH modifier for amine analysis.
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Sample: (3-Bromo-4-fluorophenyl)methylamine Column Type?

Standard C18
(Silanol Activity)Standard

Hybrid/Polymer
(High pH Stable)

Specialty

Low pH Method
(0.1% TFA)

Protonates Amine (BH+)
Reduces Tailing

High pH Method
(10mM NH4HCO3, pH 10)

Neutral Amine (B)
Increases Retention

Click to download full resolution via product page

Caption: Decision matrix for optimizing HPLC conditions based on column chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Bromo-4-fluorobenzotrifluoride | C7H3BrF4 | CID 144295 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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To cite this document: BenchChem. [Application Note: Analytical Characterization of (3-
Bromo-4-fluorophenyl)methylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2691693/docs#application-note-analytical-
characterization-of-3-bromo-4-fluorophenyl-methylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2691693/docs#application-note-analytical-characterization-of-3-bromo-4-fluorophenyl-methylamine
https://www.benchchem.com/product/b2691693/docs#application-note-analytical-characterization-of-3-bromo-4-fluorophenyl-methylamine
https://www.benchchem.com/product/b2691693/docs#application-note-analytical-characterization-of-3-bromo-4-fluorophenyl-methylamine
https://www.benchchem.com/product/b2691693/docs#application-note-analytical-characterization-of-3-bromo-4-fluorophenyl-methylamine
https://www.benchchem.com/product/b2691693?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2691693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

